Cas no 2418732-30-4 (1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3-(trifluoromethyl)pyrazole)

• Product Name: 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3-(trifluoromethyl)pyrazole
• CAS No: 2418732-30-4
• MF: C₁₇H₁₈F₃N₃O
• MW: 337.339534282684
• CID: 5359745
• Update Time: 2025-06-15

1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• Z4244368429
• 1-(3-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}phenyl)-3-(trifluoromethyl)-1H-pyrazole
• 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3-(trifluoromethyl)pyrazole

• Inchi： 1S/C17H18F3N3O/c18-17(19,20)16-6-7-23(21-16)13-2-1-3-15(8-13)24-11-14-10-22(14)9-12-4-5-12/h1-3,6-8,12,14H,4-5,9-11H2
• InChI Key： IXNXFLWDGJZABM-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(C2=CC=CC(=C2)OCC2CN2CC2CC2)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 443
• XLogP3: 3.4
• Topological Polar Surface Area: 30.1

Additional information on 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3-(trifluoromethyl)pyrazole

Introduction to 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3-(trifluoromethyl)pyrazole (CAS No. 2418732-30-4)

1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3-(trifluoromethyl)pyrazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2418732-30-4, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of multiple functional groups, including a cyclopropylmethyl moiety and a trifluoromethyl group, makes this molecule a subject of intense interest for medicinal chemists seeking to develop novel therapeutic agents.

The structural framework of 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3-(trifluoromethyl)pyrazole incorporates several key elements that contribute to its potential utility. The aziridin-2-yl group is particularly noteworthy, as aziridines are known for their reactivity and ability to form covalent bonds with biological targets. This reactivity can be harnessed to develop molecules that interact selectively with specific enzymes or receptors, making them valuable candidates for drug development.

The compound's phenyl ring, modified by a methoxy group and an aziridinyl moiety, further enhances its complexity and potential biological activity. Phenolic compounds are well-documented for their pharmacological properties, and the incorporation of additional functional groups can modulate their activity and selectivity. The methoxy group in this context likely serves to increase the lipophilicity of the molecule, improving its ability to cross cell membranes and reach target sites within the body.

The trifluoromethyl group is another critical feature of this compound. Trifluoromethyl groups are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In the case of 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3-(trifluoromethyl)pyrazole, the trifluoromethyl group may contribute to the overall potency and selectivity of the molecule by influencing its electronic properties and interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential biological activities of molecules like 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3-(trifluoromethyl)pyrazole with greater accuracy. These tools have enabled the identification of key interactions between the compound's functional groups and potential biological targets, such as enzymes or receptors involved in disease pathways. This has accelerated the process of drug discovery by allowing researchers to prioritize promising candidates for further experimental validation.

In vitro studies have begun to explore the pharmacological profile of 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3-(trifluoromethyl)pyrazole, focusing on its interactions with various biological systems. Initial results suggest that the compound exhibits inhibitory activity against certain enzymes, which could make it a valuable tool for developing treatments against conditions such as inflammation or cancer. The unique combination of functional groups in this molecule allows it to engage with multiple targets simultaneously, potentially leading to synergistic effects that enhance therapeutic outcomes.

The synthesis of 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3-(trifluoromethyl)pyrazole presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds necessary for this compound's structure. Additionally, modern purification techniques ensure high yields and purity, which are essential for subsequent biological testing.

The potential applications of 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3-(trifluoromethyl)pyrazole extend beyond traditional drug development. Its unique structural features make it a valuable scaffold for designing new classes of bioactive molecules. By modifying specific functional groups or introducing additional moieties, researchers can explore a wide range of biological activities without starting from scratch. This modular approach allows for rapid iteration and optimization, significantly reducing the time required to develop novel therapeutics.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The ability of trifluoromethyl groups to modulate pharmacokinetic properties has been well-documented, and their incorporation into drug candidates has led to several successful marketed drugs. As research continues into 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3-(trifluoromethyl)pyrazole and related compounds, it is likely that new insights will emerge regarding their mechanisms of action and therapeutic potential.

In conclusion, 1-[3-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3-(trifluoromethyl)pyrazole (CAS No. 2418732-30-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of an aziridinyl group, a methoxy-substituted phenyl ring, and a trifluoromethyl moiety, make it an attractive candidate for further exploration in drug discovery. As computational methods and synthetic techniques continue to advance, researchers will be better equipped to harness the full potential of this molecule and related derivatives.